Cas no 849461-90-1 (Heptanoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester)

• Product Name: Heptanoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester
• CAS No: 849461-90-1
• MF: C₁₆H₃₁NO₂
• MW: 269.422845125198
• CID: 716730
• PubChem ID: 11207937
• Update Time: 2025-04-19

Heptanoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester
• 2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL HEPTANOATE HYDROCHLORIDE
• TMPH HYDROCHLORIDE
• TMPH hydrochloride,2,2,6,6-Tetramethylpiperidin-4-ylheptanoate
• 2,2,6,6-Tetramethylpiperidin-4-ylheptanoate
• nAChR-IN-1
• CS-0567972
• 849461-90-1
• TS-09190
• NCGC00161411-02
• NCGC00161411-04
• AKOS040758892
• NCGC00161411-01
• 2,2,6,6-tetramethylpiperidin-4-yl heptanoate
• CHEMBL1413406
• SDCCGSBI-0633749.P001
• BRD-K49119234-003-02-6
• (2,2,6,6-tetramethylpiperidin-4-yl) heptanoate
• BRD-K49119234-003-01-8
• NCGC00161411-07
• heptanoic acid (2,2,6,6-tetramethyl-4-piperidinyl) ester
• EX-A7030
• CHEBI:92852
• TMPH
• NCGC00161411-03
• Q27164606
• HY-151129
• SCHEMBL614840

• Inchi： 1S/C16H31NO2/c1-6-7-8-9-10-14(18)19-13-11-15(2,3)17-16(4,5)12-13/h13,17H,6-12H2,1-5H3
• InChI Key： PWWKJRFUJIFGGD-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 305.21200
• Monoisotopic Mass: 269.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Solubility: H2O: 22 mg/mL at ~60 °C
• PSA: 38.33000
• LogP: 4.94000

Heptanoic acid,2,2,6,6-tetramethyl-4-piperidinyl ester Security Information

• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R43